Cas no 98996-05-5 (2-Pyridinecarboxylicacid, propyl ester)

• Product name: 2-Pyridinecarboxylicacid, propyl ester
• CAS No: 98996-05-5
• MF: C₉H₁₁NO₂
• MW: 165.18914
• MDL: MFCD04338534
• CID: 802165

2-Pyridinecarboxylicacid, propyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylicacid, propyl ester
• 2-Pyridinecarboxylicacid,propylester(9CI)
• Propyl picolinate
• propyl pyridine-2-carboxylate

• MDL： MFCD04338534
• Inchi： InChI=1S/C9H11NO2/c1-2-7-12-9(11)8-5-3-4-6-10-8/h3-6H,2,7H2,1H3
• InChI Key： ZGFCDUKAUBQIBH-UHFFFAOYSA-N
• SMILES： CCCOC(=O)C1=CC=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4

Additional information on 2-Pyridinecarboxylicacid, propyl ester

2-Pyridinecarboxylic Acid, Propyl Ester (CAS No. 98996-05-5)

The compound 2-Pyridinecarboxylic Acid, Propyl Ester (CAS No. 98996-05-5) is a significant organic compound with a diverse range of applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is derived from the substitution of the hydroxyl group in 2-pyridinecarboxylic acid with a propyl ester group, resulting in enhanced chemical stability and bioavailability.

Recent studies have highlighted the potential of 2-Pyridinecarboxylic Acid, Propyl Ester as a versatile building block in organic synthesis. Its unique structure allows for the formation of various heterocyclic compounds, which are widely used in drug discovery and development. For instance, researchers have explored its role in the synthesis of bioactive molecules targeting neurodegenerative diseases and cancer.

The synthesis of 2-Pyridinecarboxylic Acid, Propyl Ester involves a multi-step process that includes the oxidation of pyridine derivatives followed by esterification. This process has been optimized to improve yield and purity, making it more accessible for large-scale production. The compound's stability under various reaction conditions makes it an ideal candidate for use in complex chemical transformations.

In terms of applications, 2-Pyridinecarboxylic Acid, Propyl Ester has shown promise in the development of agrochemicals due to its ability to act as a precursor for herbicides and fungicides. Recent research has demonstrated its effectiveness in enhancing crop resistance to pests and diseases without adverse environmental impacts.

The compound's role in materials science is equally noteworthy. Its ability to form stable coordination complexes has led to its use in the development of novel catalysts for industrial processes. These catalysts have been shown to improve reaction efficiency and selectivity, making them valuable in the production of fine chemicals and polymers.

In conclusion, 2-Pyridinecarboxylic Acid, Propyl Ester (CAS No. 98996-05-5) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties and compatibility with various synthetic pathways make it an essential component in modern organic chemistry research and development.